Cas no 64179-17-5 (2-(Iodomethyl)-1,4-dioxane)

• Product Name: 2-(Iodomethyl)-1,4-dioxane
• CAS No: 64179-17-5
• MF: C₅H₉IO₂
• MW: 228.028234243393
• CID: 500999
• PubChem ID: 2763045
• Update Time: 2025-11-02

2-(Iodomethyl)-1,4-dioxane Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane,2-(iodomethyl)-
• 2-(Iodomethyl)-1,4-dioxane
• 2-Iodomethyl-1,4-dioxane
• 1,4-Dioxane,2-(iodomethyl)
• 2-(iodomethyl)-p-dioxane
• 2-Iodmethyl-1,4-dioxan
• iodomethyl-[1,4]dioxane
• Jodmethyl-[1,4]dioxan
• EN300-746941
• rac-2-(iodomethyl)-1,4-dioxane
• E87350
• rac-2-iodomethyl-1,4-dioxane
• SY306745
• DTXSID20376693
• 64179-17-5
• MFCD06410731
• FT-0768072
• A1-00405
• SCHEMBL711247
• AKOS030239495
• WWQGIZUTLRNTBG-UHFFFAOYSA-N
• DB-081380

• Inchi： 1S/C5H9IO2/c6-3-5-4-7-1-2-8-5/h5H,1-4H2
• InChI Key： WWQGIZUTLRNTBG-UHFFFAOYSA-N
• SMILES： ICC1COCCO1

Computed Properties

• Exact Mass: 227.96500
• Monoisotopic Mass: 227.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.775
• Melting Point: 48 ºC
• Boiling Point: 240 ºC
• Flash Point: 99 ºC
• Refractive Index: 1.5242
• PSA: 18.46000
• LogP: 0.83680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes

Additional information on 2-(Iodomethyl)-1,4-dioxane

Comprehensive Overview of 2-(Iodomethyl)-1,4-dioxane (CAS No. 64179-17-5): Properties, Applications, and Industry Insights

2-(Iodomethyl)-1,4-dioxane (CAS No. 64179-17-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. As a derivative of 1,4-dioxane, this iodinated compound serves as a versatile intermediate in synthetic chemistry, particularly in the development of complex molecular architectures. Researchers and industry professionals frequently search for terms like "2-(Iodomethyl)-1,4-dioxane synthesis", "CAS 64179-17-5 applications", and "iodomethyl dioxane reactivity", reflecting its growing relevance in advanced material science.

The molecular structure of 2-(Iodomethyl)-1,4-dioxane combines the stability of a dioxane ring with the reactivity of an iodomethyl group, making it valuable for nucleophilic substitution reactions. Recent studies highlight its role in cross-coupling reactions, a hot topic in green chemistry initiatives. With increasing demand for sustainable synthetic methods, queries such as "eco-friendly iodomethyl compounds" and "catalytic applications of 1,4-dioxane derivatives" have surged, positioning this compound as a subject of innovation.

In pharmaceutical contexts, CAS 64179-17-5 is explored for its potential in prodrug design and targeted drug delivery systems. The iodine moiety offers opportunities for radiolabeling, aligning with trends in theranostic agents—a frequently searched term in medical research. Analytical techniques like NMR spectroscopy and HPLC purification (common search keywords) are essential for characterizing this compound, ensuring high purity for sensitive applications.

From an industrial perspective, 2-(Iodomethyl)-1,4-dioxane is investigated for polymer modification and specialty chemical production. Manufacturers often search for "high-purity dioxane suppliers" or "custom iodination services", emphasizing the need for reliable sourcing. Stability studies under various conditions (a trending topic in material forums) are crucial for its storage and handling protocols.

Emerging research areas include the compound's utility in organocatalysis and click chemistry—both highly searched topics in academic databases. Its compatibility with microwave-assisted synthesis (another popular keyword) further enhances its appeal for rapid reaction optimization. As regulatory standards evolve, documentation of safety data sheets for 64179-17-5 remains a critical search query among compliance officers.

Environmental considerations drive interest in biodegradable dioxane derivatives, with 2-(Iodomethyl)-1,4-dioxane being studied for reduced ecological impact. This aligns with global searches for "green chemistry alternatives" and "sustainable halogenated compounds". Computational chemistry models (increasingly searched for predictive analysis) also utilize this compound as a benchmark for studying steric effects in cyclic ethers.

The compound's crystalline properties and solubility profiles (common formulation challenges in pharmaceutical searches) are actively researched. Recent patent analyses reveal growing IP activity around dioxane-based intermediates, particularly in drug discovery applications. Quality control parameters such as residual solvent limits (a critical GMP requirement) are frequently discussed in technical literature about this material.

In conclusion, 2-(Iodomethyl)-1,4-dioxane (CAS No. 64179-17-5) represents a multifaceted tool for modern chemistry, bridging fundamental research and industrial innovation. Its evolving applications respond to current scientific trends while addressing practical challenges documented in widespread search behaviors across academic and commercial platforms.